1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-3-amine

• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 1-[(1-methylcyclopentyl)methyl]pyrazol-3-amine
• InChI: InChI=1S/C10H17N3/c1-10(5-2-3-6-10)8-13-7-4-9(11)12-13/h4,7H,2-3,5-6,8H2,1H3,(H2,11,12)
• InChI Key: BHRSNINMZCYFAW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1)CN2C=CC(=N2)N

Description

1-[(1-Methylcyclopentyl)methyl]-1H-pyrazol-3-amine is a pyrazole derivative featuring a 3-amine group and a 1-substituted methylcyclopentylmethyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-3-amine typically involves the reaction of 1-methylcyclopentylmethyl bromide with 3-aminopyrazole under basic conditions. The reaction proceeds via nucleophilic substitution, where the bromide is replaced by the pyrazole amine group. The reaction is usually carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions

1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted pyrazoles.

Scientific Research Applications

1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-3-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key attributes of 1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-3-amine with related pyrazol-3-amine derivatives:

Compound Name	Substituent (Position 1)	Molecular Formula	Molecular Weight	Key Properties/Notes	References
1-[(1-Methylcyclopentyl)methyl]-1H-pyrazol-3-amine	(1-Methylcyclopentyl)methyl	C₁₁H₁₉N₃*	205.29	Enhanced lipophilicity from cyclopentane; potential membrane permeability
4-Methyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-3-amine	(1-Methylcyclopentyl)methyl (with 4-methyl)	C₁₂H₂₁N₃	207.32	Additional methyl group increases steric bulk; CAS 1477718-07-2
1-(tert-Butyl)-1H-pyrazol-3-amine	tert-Butyl	C₇H₁₃N₃	139.20	High steric bulk; used in selenourea/carboselenamide synthesis
1-(Adamantan-1-yl)-1H-pyrazol-3-amine	Adamantyl	C₁₃H₁₉N₃	217.31	Adamantyl enhances lipophilicity and thermal stability; synthesized via HBr-mediated alkylation
1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-3-amine	(2-Chloro-4-fluorophenyl)methyl	C₁₀H₉ClFN₃	225.65	Aryl group introduces electron-withdrawing effects; CAS 1001757-50-1
1-[(2-Methylphenyl)methyl]-1H-pyrazol-3-amine	(2-Methylphenyl)methyl	C₁₁H₁₃N₃	187.24	Aromatic substituent modulates electronic properties; CAS 492426-23-0

*Assumed formula based on (4-methyl variant has C₁₁H₁₉N₃ + additional CH₃).

Key Observations :

• Steric Effects : The adamantyl and methylcyclopentyl groups introduce significant steric hindrance, which may influence binding affinity in biological targets .
• Synthetic Accessibility : tert-Butyl and aryl-substituted derivatives are synthesized via nucleophilic substitution (e.g., hydrazine + acrylonitrile derivatives), while adamantyl and methylcyclopentyl analogs require specialized alkylation conditions (e.g., HBr or brominated precursors) .

Stability and Reactivity

• Chemical Reactivity: The 3-amine group enables derivatization (e.g., acylations, selenourea formation), as seen in tert-butyl and aryl analogs .

Biological Activity

1-[(1-Methylcyclopentyl)methyl]-1H-pyrazol-3-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a pyrazole ring, which is known for its diverse biological activities. The molecular formula is C$_{10}$H$_{14}$N$_{4}$, and it contains a 1-methylcyclopentyl group that contributes to its unique properties.

Antimicrobial Activity

Research indicates that derivatives of pyrazole compounds exhibit antimicrobial properties. For instance, studies have shown that similar pyrazole derivatives have moderate activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) ranging around 250 μg/mL . While specific data on 1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-3-amine is limited, its structural similarities suggest potential antimicrobial effects.

Anticancer Properties

Pyrazole derivatives are often investigated for their anticancer potential. A study focusing on imidazo[3,2-b]pyrazole derivatives highlighted their ability to inhibit mutant forms of the epidermal growth factor receptor (EGFR), which is crucial in many cancers. For instance, compounds in this class showed IC50 values as low as 2.1 nM against mutant EGFRs . Although direct studies on 1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-3-amine are scarce, its structural framework may allow similar interactions with cancer-related targets.

The mechanism of action for compounds like 1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-3-amine likely involves interaction with specific enzymes or receptors. The pyrazole ring can engage in hydrogen bonding and hydrophobic interactions with biological targets, potentially modulating enzymatic activities or signaling pathways .

Case Studies and Research Findings

Several studies have explored the biological activities of pyrazole derivatives:

Study	Focus	Findings
	EGFR Inhibition	Identified compounds with IC50 values < 10 nM against mutant EGFRs, suggesting strong anticancer activity.
	Antimicrobial Properties	Evaluated various pyrazole derivatives showing MIC values around 250 μg/mL against common pathogens.
	Structure-Activity Relationship	Discussed modifications in pyrazole structures leading to enhanced bioactivity and specificity for targets like sEH (soluble epoxide hydrolase).